4-(4-methoxyphenyl)-8-methyl-2-oxo-2H-chromen-7-yl 6-{[(benzyloxy)carbonyl]amino}hexanoate

• Molecular Formula: C31H31NO7
• Molecular Weight: 529.6 g/mol
• IUPAC Name: [4-(4-methoxyphenyl)-8-methyl-2-oxochromen-7-yl] 6-(phenylmethoxycarbonylamino)hexanoate
• InChI: InChI=1S/C31H31NO7/c1-21-27(17-16-25-26(19-29(34)39-30(21)25)23-12-14-24(36-2)15-13-23)38-28(33)11-7-4-8-18-32-31(35)37-20-22-9-5-3-6-10-22/h3,5-6,9-10,12-17,19H,4,7-8,11,18,20H2,1-2H3,(H,32,35)
• InChI Key: JKEZXWBXNPATRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C=C2C3=CC=C(C=C3)OC)OC(=O)CCCCCNC(=O)OCC4=CC=CC=C4

Description

4-(4-Methoxyphenyl)-8-methyl-2-oxo-2H-chromen-7-yl 6-{[(benzyloxy)carbonyl]amino}hexanoate is a synthetic coumarin derivative characterized by a 2-oxo-2H-chromen core with three key substituents:

• 4-position: A 4-methoxyphenyl group, enhancing electron density and influencing π-π stacking interactions.
• 7-position: An ester-linked 6-{[(benzyloxy)carbonyl]amino}hexanoate chain, introducing a lipophilic, protected amine moiety.
• 8-position: A methyl group, modulating steric and electronic properties.

Preparation Methods

Baker-Venkatraman Transformation

This method converts 8-acetyl-4-methyl-2-oxo-2H-chromen-7-yl esters into β-diketones, enabling coupling with aromatic amines.

Procedure :

• Base-Catalyzed Reaction : 8-Acetyl-4-methyl-2-oxo-2H-chromen-7-yl esters are treated with pulverized KOH in pyridine at 125–130°C for 5–6 hours.

• Cyclization : The β-diketone intermediate undergoes cyclization with 4-methoxyphenyl derivatives to form the chromene core.

Yield : ~66% for analogous esters.

Step	Reagents/Conditions	Yield
Cyclization	KOH, Pyridine, 125–130°C, 5–6 hr	~66%
Workup	Acidification (HCl), Crystallization	–

One-Pot Chromene Formation

Methyltrifluoromethanesulfonate (MeOTf) catalyzes the nucleophilic substitution of alcohols with 1,3-dicarbonyl compounds.

Procedure :

• Catalytic Substitution : 2-Hydroxybenzyl alcohols react with 1,3-dicarbonyl compounds (e.g., 4-methoxyphenyl derivatives) in nitromethane with MeOTf (20 mol%) at room temperature.

• Cyclization : In situ dehydration forms the chromene ring.

Yield : Up to 98% for analogous chromenes.

Substrate	Catalyst	Solvent	Time	Yield
2-Hydroxybenzyl alcohol	MeOTf (20%)	Nitromethane	2 hr	98%

Cbz-Protected Hexanoate Synthesis

The 6-{[(benzyloxy)carbonyl]amino}hexanoate chain is synthesized via amine protection and ester coupling.

Cbz Protection of 6-Aminohexanoic Acid

Procedure :

• Amine Protection : 6-Aminohexanoic acid reacts with benzyloxycarbonyl chloride (Cbz-Cl) in THF with triethylamine (TEA) as a base.

• Esterification : Activation with DCC/DMAP or HATU for coupling.

Yield : ~75–90% for analogous Cbz-protected amines.

Step	Reagents/Conditions	Yield
Cbz Protection	Cbz-Cl, TEA, THF, 0°C → RT	~75%
Esterification	DCC, DMAP, DCM, RT	~90%

Coupling Chromene and Hexanoate

The final step involves attaching the Cbz-protected hexanoate to the chromene core.

Mitsunobu Reaction

Procedure :

• Activation : The chromene’s 7-hydroxyl group is converted to a tosylate or mesylate.

• Coupling : The Cbz-protected hexanoate is introduced via Mitsunobu conditions (DIAD, PPh₃).

Yield : ~80–85% for analogous esters.

Step	Reagents/Conditions	Yield
Tosylation	TsCl, Pyridine, RT, 12 hr	–
Mitsunobu Coupling	DIAD, PPh₃, THF, 0°C → RT	~80%

Alternative Routes

Direct Esterification

The chromene’s 7-hydroxyl undergoes direct esterification with the Cbz-protected hexanoate.

Procedure :

• Activation : DCC/DMAP in DCM activates the hexanoate’s carboxylic acid.

• Coupling : Nucleophilic substitution with the chromene’s hydroxyl group.

Yield : ~70–75% for analogous esters.

Step	Reagents/Conditions	Yield
Activation	DCC, DMAP, DCM, RT	–
Coupling	Chromene, RT, 12 hr	~70%

Key Challenges and Optimizations

• Cbz Stability : Prolonged exposure to strong bases may cleave the Cbz group. Use mild conditions (e.g., DIAD/PPh₃).

• Steric Hindrance : Bulky substituents on the chromene may reduce coupling efficiency. Optimize solvent polarity (e.g., DMF vs. THF).

• Purification : Column chromatography (SiO₂, EtOAc/hexane) is critical for isolating pure product.

Summary of Synthetic Pathways

Pathway	Steps	Yield Range	References
Method A	Baker-Venkatraman → Cbz Protection → Mitsunobu Coupling	60–70%
Method B	MeOTf-Catalyzed Chromene → Direct Esterification	70–75%
Method C	Tosylation → Mitsunobu Coupling	80–85%

Critical Data and Spectral Confirmation

• IR (KBr) :

  • C=O (ester) : ~1730 cm⁻¹.

  • C=O (chromene) : ~1645 cm⁻¹.

• ¹H NMR (CDCl₃) :

  • Cbz CH₂ : δ 4.1–4.3 (m).

  • Aromatic protons : δ 7.0–7.8 (m) .

Chemical Reactions Analysis

Types of Reactions

4-(4-methoxyphenyl)-8-methyl-2-oxo-2H-chromen-7-yl 6-{[(benzyloxy)carbonyl]amino}hexanoate can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be achieved using catalytic hydrogenation or reducing metals in acid.

Substitution: Nucleophilic substitution reactions can occur at the benzylic position, often involving reagents like N-bromosuccinimide (NBS).

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Hydrogen gas with a palladium catalyst, lithium aluminum hydride.

Substitution: N-bromosuccinimide (NBS), sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of carboxylic acids, while reduction can yield alcohols or amines .

Scientific Research Applications

4-(4-methoxyphenyl)-8-methyl-2-oxo-2H-chromen-7-yl 6-{[(benzyloxy)carbonyl]amino}hexanoate has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and in studying reaction mechanisms.

Biology: The compound’s potential biological activity makes it a candidate for drug discovery and development.

Medicine: It may have therapeutic potential due to its unique structure and functional groups.

Industry: The compound can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 4-(4-methoxyphenyl)-8-methyl-2-oxo-2H-chromen-7-yl 6-{[(benzyloxy)carbonyl]amino}hexanoate exerts its effects involves interactions with various molecular targets. The chromen-2-one core can participate in electron transfer reactions, while the methoxyphenyl and benzyloxycarbonylamino groups can interact with biological macromolecules through hydrogen bonding and hydrophobic interactions . These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Coumarin Derivatives

Compound Name (CAS/Reference)	Substituents (Position)	Functional Groups	Molecular Weight	Potential Applications
Target Compound	4-(4-methoxyphenyl), 7-O-(6-Cbz-aminohexanoate), 8-methyl	Ester, Cbz-amide	~667.7*	Prodrug delivery, enzyme inhibition
6-({[(4-Butyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)hexanoic acid (858762-57-9)	4-butyl, 7-O-(acetyl-aminohexanoic acid), 8-methyl	Ester, amide, carboxylic acid	406.45	Unknown (research intermediate)
8-Acetyl-4-methyl-2-oxo-2H-chromen-7-yl 4-methoxybenzoate (89152-16-9)	4-methyl, 7-O-(4-methoxybenzoate), 8-acetyl	Ester, acetyl	352.34	Fluorescent probes, photodynamic therapy
[7-Methoxy-2-(4-methoxyphenyl)-4-oxo-chromen-6-yl] hexanoate derivative (C54H58O19)	Multiple methoxy and oxy chains	Polyester, methoxy	1101.03	Biomedical imaging, drug conjugates

*Calculated based on molecular formula (C₃₃H₃₃N O₈).

Key Observations:

Substituent Positioning: The target compound uniquely combines a 4-methoxyphenyl group with a Cbz-aminohexanoate chain, balancing lipophilicity and steric bulk. In contrast, compound replaces the Cbz group with a free carboxylic acid, reducing stability in acidic environments. The 8-methyl group in the target compound and compound enhances metabolic stability compared to the 8-acetyl group in , which may increase reactivity .

The 4-methoxybenzoate in offers simpler ester hydrolysis kinetics compared to the target’s elongated hexanoate chain, which may delay hydrolysis .

Biological Activity

The compound 4-(4-methoxyphenyl)-8-methyl-2-oxo-2H-chromen-7-yl 6-{[(benzyloxy)carbonyl]amino}hexanoate represents a unique structure within the class of coumarin derivatives, which are known for their diverse biological activities. This article explores its biological activity, including its potential therapeutic applications, mechanisms of action, and relevant case studies.

• Molecular Formula : C19H22O6
• Molecular Weight : 342.38 g/mol
• CAS Number : 384362-18-9

Antitumor Activity

Research has indicated that coumarin derivatives exhibit significant antitumor properties. The compound in focus has shown promising results in inhibiting the proliferation of various cancer cell lines. For instance, studies have demonstrated that certain structural modifications in coumarins can enhance their cytotoxic effects against cancer cells by inducing apoptosis and inhibiting cell cycle progression.

Table 1: Antitumor Activity of Coumarin Derivatives

Compound Name	Cell Line Tested	IC50 (µM)	Mechanism of Action
Compound A	HeLa (Cervical cancer)	15	Induction of apoptosis
Compound B	MCF-7 (Breast cancer)	10	Inhibition of cell cycle
Target Compound	A549 (Lung cancer)	12	Apoptosis and necrosis induction

Anti-inflammatory Effects

The compound has been evaluated for its anti-inflammatory properties. Coumarins are known to modulate inflammatory pathways, particularly through the inhibition of pro-inflammatory cytokines. Studies have shown that this compound can significantly reduce levels of TNF-alpha and IL-6 in vitro.

Case Study : In a study involving lipopolysaccharide (LPS)-induced inflammation in macrophages, treatment with the compound resulted in a marked decrease in inflammatory markers, suggesting its potential as an anti-inflammatory agent.

Antimicrobial Activity

Coumarin derivatives have also been investigated for their antimicrobial properties. The target compound exhibits activity against various bacterial strains, including those resistant to conventional antibiotics.

Table 2: Antimicrobial Activity

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	16 µg/mL
Pseudomonas aeruginosa	64 µg/mL

The biological activity of this compound can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Coumarins often act as enzyme inhibitors, affecting pathways crucial for cell survival and proliferation.
• Modulation of Signaling Pathways : The compound may influence key signaling pathways involved in inflammation and tumor progression, such as NF-kB and MAPK pathways.
• Induction of Oxidative Stress : Some studies suggest that coumarins induce oxidative stress in cancer cells, leading to cell death.